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For Researchers, Scientists, and Chemical Professionals

Introduction
Myraldyl Acetate, known chemically as 4-(4-Methyl-3-pentenyl)-3-cyclohexenylmethyl acetate,

is a synthetic aroma chemical valued for its complex floral and fruity fragrance profile.[1] It is

not a pharmaceutical compound and possesses no known therapeutic mechanism of action.

This document provides an in-depth technical overview of its discovery within the fragrance

industry, its historical development, synthesis, and a summary of its toxicological data for a

scientific audience. The information presented here is intended for professionals in chemistry

and toxicology, and it should be noted that the core application of this molecule is in the

formulation of fragrances for consumer goods.

Discovery and Historical Development
The development of Myraldyl Acetate is situated within the broader history of synthetic

fragrance chemistry, which seeks to create novel scent molecules or replicate rare or

expensive natural odors. While a specific date for its initial synthesis is not readily available in

the public domain, its development is a product of the ongoing research and development

efforts by flavor and fragrance companies to expand the perfumer's palette. Givaudan, a

leading company in the flavor and fragrance industry, is a key manufacturer and supplier of

Myraldyl Acetate.[2] Its creation was likely driven by the demand for stable, long-lasting, and

cost-effective floral scents for use in a wide range of consumer products, including perfumes,

soaps, and detergents.[1]
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Chemical Properties and Synthesis
Myraldyl Acetate is a racemic mixture with the molecular formula C15H24O2 and a molecular

weight of 236.35 g/mol .

Synthesis Workflow
The industrial synthesis of Myraldyl Acetate is typically achieved through a Diels-Alder

reaction, a powerful tool in organic chemistry for forming cyclic compounds. This method is

noted for its efficiency in creating molecular complexity.[3] The general workflow involves the

reaction of a diene with a dienophile to form the cyclohexene ring structure, followed by

subsequent chemical modifications to yield the final acetate ester.
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A simplified workflow for the synthesis of Myraldyl Acetate.
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Toxicological Data
As a fragrance ingredient, Myraldyl Acetate has been subject to toxicological review to ensure

its safety for use in consumer products. The Research Institute for Fragrance Materials (RIFM)

has published a safety assessment of Myraldyl Acetate.[4][5] The following tables summarize

the available quantitative data from these assessments.

Endpoint Result Method Reference

Genotoxicity Non-mutagenic

Bacterial Reverse

Mutation Assay

(OECD TG 471)

[4]

Phototoxicity/Photoall

ergenicity

Not expected to be

phototoxic/photoallerg

enic

Based on UV/Vis

spectra
[4]

Systemic Toxicity

(Repeated Dose)

Below Threshold of

Toxicological Concern

(TTC) for a Cramer

Class I material at

current use levels.

N/A (No data

available, TTC

approach used)

[4]

Reproductive Toxicity

Below Threshold of

Toxicological Concern

(TTC) for a Cramer

Class I material at

current use levels.

N/A (No data

available, TTC

approach used)

[4]
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Physicochemical

and Environmental

Data

Parameter Value Method Reference

Molecular Formula C15H24O2 - [6]

Molecular Weight 236.35 g/mol - [6]

Persistence,

Bioaccumulation, and

Toxicity (PBT)

Not considered a PBT

substance

IFRA Environmental

Standards
[4]

Biodegradability Readily biodegradable
OECD Test Method

Guidelines
[2]

Conclusion
Myraldyl Acetate is a synthetic fragrance ingredient with a well-characterized chemical

structure and toxicological profile. Its history is rooted in the innovation of the fragrance

industry, where it serves as a key component in creating floral and fruity scents. While it is not a

pharmaceutical agent and lacks a pharmacological mechanism of action, the available

scientific data on its synthesis and safety are robust. This technical guide provides a

consolidated overview of the existing knowledge on Myraldyl Acetate for a scientific audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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